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Compound of Interest

Compound Name: Butropium

Cat. No.: B033783

This document provides immediate and essential safety, logistical, and operational guidance for
researchers, scientists, and drug development professionals handling Butropium bromide. The
following procedures are designed to ensure the safe handling and disposal of this compound,
minimizing risks and ensuring compliance with laboratory safety standards.

Quantitative Data Summary

The following table summarizes the key quantitative data for Butropium bromide.

Property Value Source(s)
Molecular Formula C2sH3sBrNOa4 [1]
Molecular Weight 532.51 g/mol [1]
Appearance Solid [2]
Oral LD50 (Rat) 1663 mg/kg [2]
Oral LD50 (Mouse) 1500 mg/kg [3]
Dermal LD50 No data available [1]
Inhalation LC50 No data available [1]
Storage Temperature 4°C [1]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Butropium bromide to prevent

exposure.

o Eye and Face Protection: Wear safety glasses with side shields or goggles.[1] A face shield
may be necessary for procedures with a high risk of splashing.

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile rubber).[1] Gloves should be
inspected before use and changed immediately if contaminated.

o Lab Coat: A fully buttoned lab coat must be worn at all times.

o Protective Clothing: For larger quantities or when there is a significant risk of exposure,
additional protective clothing may be required.[1]

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during spill cleanup, a NIOSH/MSHA-approved respirator should be

worn.[1]

Operational Plan: Handling Butropium Bromide

The following workflow outlines the standard operating procedure for safely handling
Butropium bromide in a laboratory setting.
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Butropium Bromide Handling Workflow
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Butropium Bromide Handling Workflow
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Experimental Protocol: General Procedure for Preparing
a Solution

This protocol provides a generalized methodology for preparing a solution of Butropium

bromide. Always consult your institution's specific safety guidelines and the relevant Safety

Data Sheet (SDS) before beginning any work.

. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Don all required personal protective equipment (PPE) as outlined above.

Assemble all necessary equipment (e.g., analytical balance, weigh paper, spatula, volumetric
flask, appropriate solvent, beaker, magnetic stirrer, and stir bar).

. Weighing the Compound:

Place a piece of weigh paper on the analytical balance and tare.

Carefully weigh the desired amount of Butropium bromide powder onto the weigh paper
using a clean spatula.

Record the exact weight.

. Dissolution:

Carefully transfer the weighed Butropium bromide to a beaker containing a magnetic stir
bar.

Add a portion of the desired solvent to the beaker.

Place the beaker on a magnetic stirrer and stir until the compound is fully dissolved.
Quantitatively transfer the solution to a volumetric flask of the appropriate size.

Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric
flask to ensure all of the compound is transferred.

Bring the solution to the final volume with the solvent, cap the flask, and invert several times
to ensure homogeneity.

. Post-Procedure:

Decontaminate all equipment and the work area.
Properly dispose of all waste as described in the disposal plan.
Remove and dispose of PPE correctly.
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» Wash hands thoroughly.

Disposal Plan

All waste contaminated with Butropium bromide must be treated as hazardous chemical
waste.

1. Waste Segregation:

e Solid Waste: Contaminated items such as gloves, weigh paper, and paper towels should be
collected in a designated, clearly labeled hazardous waste container.[4]

e Liquid Waste: Unused solutions and solvent rinses should be collected in a separate,
compatible, and clearly labeled hazardous waste container.[4] Do not pour any solutions
containing Butropium bromide down the drain.[4]

o Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a
designated sharps container.

2. Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Butropium bromide".

o Keep waste containers securely closed when not in use.

o Store waste in a designated, well-ventilated, and secondary containment area away from
incompatible materials.

3. Disposal Procedure:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.[4]

» Follow all institutional, local, and national regulations for the disposal of hazardous chemical
waste.

Anticholinergic Signaling Pathway

Butropium bromide is an anticholinergic agent, meaning it blocks the action of the
neurotransmitter acetylcholine at muscarinic receptors.[5] This action is particularly relevant in
smooth muscle, such as that found in the airways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033783#personal-protective-equipment-for-handling-
butropium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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